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Compound of Interest

Compound Name: Colchicide

Cat. No.: B1197663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vitro use of colchicine for

inducing metaphase arrest in cell cultures. Colchicine, a plant-derived alkaloid, is a potent

mitotic inhibitor widely employed in cytogenetics, cancer research, and cell biology to

synchronize cell populations at the metaphase stage of the cell cycle. This document outlines

the mechanism of action, provides detailed experimental protocols, presents quantitative data

on its effects, and visualizes key cellular pathways and workflows.

Mechanism of Action
Colchicine's primary mechanism of action involves the disruption of microtubule dynamics.[1][2]

[3] It binds to tubulin, the protein subunit of microtubules, preventing their polymerization.[2][3]

This inhibition of microtubule formation disrupts the mitotic spindle, a critical structure for

chromosome segregation during mitosis.[4][5] Consequently, the cell cycle is halted at the

metaphase checkpoint, leading to an accumulation of cells with condensed chromosomes.[1][5]

[6] At lower concentrations, colchicine can suppress microtubule growth, while at higher

concentrations, it actively promotes their depolymerization.[1]

Data Presentation
The following tables summarize the effective concentrations and incubation times of colchicine

for metaphase arrest in various cell types, as well as its impact on the mitotic index. It is

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1197663?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC4656054/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-colchicine
https://consensus.app/search/what-is-colchicine-mechanism-of-action/fjCK1PyWTGWunec20u9-jg/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-colchicine
https://consensus.app/search/what-is-colchicine-mechanism-of-action/fjCK1PyWTGWunec20u9-jg/
https://karyotypinghub.com/colchicine-a-mitotic-inhibitor-in-karyotyping/
https://smart.dhgate.com/why-colchicine-arrests-cells-in-metaphase-understanding-the-process/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4656054/
https://smart.dhgate.com/why-colchicine-arrests-cells-in-metaphase-understanding-the-process/
https://pubmed.ncbi.nlm.nih.gov/14342828/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4656054/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


important to note that optimal conditions can vary significantly between cell lines and

experimental goals.

Cell Type
Colchicine

Concentration
Incubation Time Reference

Monolayer Cultures

(General)
50 µg/mL 30 - 60 minutes [7]

Cell Suspensions

(General)
50 µg/mL (final conc.) 30 - 60 minutes [7]

Human Blood

Lymphocytes

0.3 mg/mL (working

solution)
4 hours [8]

Human Blood

Lymphocytes
100 ng/mL 1.5 - 2 hours [4][8]

Human KB Cells 10⁻⁷ M 6 - 8 hours [6][9]

Human MCF-7 Breast

Adenocarcinoma
10 µg/mL 24 hours [10]

Human MCF-7 Breast

Adenocarcinoma
100 µg/mL 24 hours [11][10]

Glioma Cell Line
Not specified (0.25 of

colcemid)
24 hours [12]

Grasshopper

Neuroblasts

2.5 x 10⁻⁵ M, 2.5 x

10⁻³ M, 2.5 x 10⁻² M
Up to 308 minutes

Allium cepa Root

Apical Meristem
0.4 mg/mL 4 hours [13]
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Cell Type Treatment
Effect on Mitotic

Index
Reference

Allium cepa Root

Apical Meristem

0.4 mg/mL Colchicine

for 4h
20.3% reduction [13]

Vicia faba Root

Meristems

0.025% Colchicine for

3h

Continued increase

over 24-36h
[14]

Experimental Protocols
Protocol 1: Metaphase Arrest in Monolayer Cell Cultures
for Karyotyping
This protocol is adapted from established methods for preparing chromosome spreads from

adherent cell lines.[7]

Materials:

Actively proliferating cell culture in a flask or dish

Complete cell culture medium

Colchicine stock solution (e.g., 10 mg/mL in sterile water or PBS)

Phosphate-buffered saline (PBS), Ca²⁺/Mg²⁺-free

Trypsin-EDTA solution

Hypotonic solution (0.075 M KCl)

Freshly prepared Carnoy's fixative (3:1 methanol:glacial acetic acid)

Microscope slides

Pipettes and sterile tubes

Procedure:
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Cell Culture: Culture cells until they reach approximately 70-80% confluency.[15] Ensure the

cells are in the logarithmic growth phase.

Colchicine Treatment: Add colchicine to the culture medium to a final concentration of 0.1-0.2

µg/mL.[15] Incubate the cells at 37°C for a duration optimized for your cell line (typically 1-4

hours).

Cell Detachment: Gently detach the cells from the culture vessel. For loosely adherent cells,

a cell scraper can be used. For strongly adherent cells, aspirate the medium, wash with

PBS, and add trypsin-EDTA. Incubate until cells detach. Do not over-trypsinize as it can

damage chromosomes.

Cell Harvest: Transfer the cell suspension to a conical centrifuge tube. Centrifuge at 400 x g

for 5 minutes.

Hypotonic Treatment: Carefully remove the supernatant. Gently resuspend the cell pellet in

5-10 mL of pre-warmed (37°C) 0.075 M KCl hypotonic solution.[15] Incubate at 37°C for 15-

20 minutes. This step is crucial for swelling the cells and spreading the chromosomes.

Fixation: Centrifuge the cells at 400 x g for 5 minutes. Aspirate the supernatant, leaving a

small amount of liquid to avoid disturbing the pellet. Gently add 5-10 mL of fresh, ice-cold

Carnoy's fixative dropwise while vortexing at a low speed.

Washing: Leave the cells in fixative for at least 30 minutes at 4°C. Centrifuge, remove the

supernatant, and resuspend in fresh fixative. Repeat this washing step two more times.

Slide Preparation: After the final wash, resuspend the cell pellet in a small volume of fresh

fixative to achieve a suitable cell density. Drop the cell suspension from a height of about 30

cm onto clean, cold, wet microscope slides.

Drying and Staining: Allow the slides to air dry. The slides can then be stained with a suitable

chromosome staining solution (e.g., Giemsa stain) for karyotype analysis.

Protocol 2: Metaphase Arrest in Suspension Cell
Cultures
This protocol is suitable for non-adherent cell lines, such as lymphocytes.[7]
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Materials:

Actively proliferating suspension cell culture

Complete cell culture medium

Colchicine stock solution

Hypotonic solution (0.075 M KCl)

Freshly prepared Carnoy's fixative (3:1 methanol:glacial acetic acid)

Microscope slides

Pipettes and sterile tubes

Procedure:

Cell Culture: Maintain the suspension culture in the logarithmic growth phase.

Colchicine Treatment: Add colchicine directly to the cell suspension to the desired final

concentration (e.g., 0.1 µg/mL). Incubate at 37°C for the optimized duration (typically 1-2

hours).

Cell Harvest: Transfer the cell suspension to a conical centrifuge tube. Centrifuge at 400 x g

for 5 minutes.

Hypotonic Treatment: Discard the supernatant and gently resuspend the cell pellet in pre-

warmed (37°C) 0.075 M KCl. Incubate at 37°C for 15-20 minutes.

Fixation: Follow steps 6-9 from Protocol 1.

Visualizations
Signaling Pathway of Colchicine-Induced Metaphase
Arrest
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Caption: Colchicine's mechanism of action leading to metaphase arrest.

Experimental Workflow for Metaphase Arrest in Cell
Culturedot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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